![molecular formula C10H12BrNO2 B1376865 2-(2-bromo-5-methoxyphenyl)-N-methylacetamide CAS No. 1005346-97-3](/img/structure/B1376865.png)
2-(2-bromo-5-methoxyphenyl)-N-methylacetamide
Overview
Description
The compound “2-(2-Bromo-5-methoxyphenyl)acetic acid” is a unique chemical provided by Sigma-Aldrich . It has an empirical formula of C9H9BrO3 . Another related compound is “(2-bromo-5-methoxyphenyl)methanol” with a linear formula of C8H9BrO2 .
Molecular Structure Analysis
The molecular structure of “2-(2-Bromo-5-methoxyphenyl)acetic acid” is C9H9BrO3 , and for “(2-bromo-5-methoxyphenyl)methanol” it is C8H9BrO2 .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(2-Bromo-5-methoxyphenyl)acetic acid” and “(2-bromo-5-methoxyphenyl)methanol” are not fully available .Scientific Research Applications
Metabolism Studies
Research by Kanamori et al. (2002) and Kanamori et al. (2013) investigated the metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats and humans. Their findings highlighted the identification of various metabolites, including 2-(2-bromo-5-methoxyphenyl)-N-methylacetamide. These studies are significant for understanding the metabolic pathways and the role of monoamine oxidase (MAO) in humans (Kanamori et al., 2002) (Kanamori et al., 2013).
Chemical Synthesis and Applications
A study by Vijaya Raj and Narayana (2006) described the synthesis of 2-(2-bromo-5-methoxyphenyl)-5-(3-arylidene)-1,3-thiazolo[3,2-b]-1,2,4-triazol-6-(5H)-ones, showcasing its potential for anticonvulsant activity and highlighting its significance in medicinal chemistry research (Vijaya Raj & Narayana, 2006).
Pharmacological Research
The pharmacological assessment of novel acetamide derivatives, as conducted by Rani et al. (2016), included compounds related to this compound. This research focused on exploring potential cytotoxic, anti-inflammatory, analgesic, and antipyretic agents, thus contributing to the development of new therapeutic drugs (Rani et al., 2016).
Analysis in Biological Materials
Barsegyan et al. (2019) conducted research on the detection and identification of phenylethylamine derivatives in biological materials, including this compound. This study is relevant for forensic science, particularly in the analysis of psychoactive substances (Barsegyan et al., 2019).
Inclusion Compounds Research
Sayed et al. (2015) explored the formation of inclusion compounds involving N-methylacetamide. Their study on solvent manipulation of these compounds contributes to the understanding of molecular interactions and crystallography, which can be applied in various fields, including pharmaceuticals and material sciences (Sayed et al., 2015).
properties
IUPAC Name |
2-(2-bromo-5-methoxyphenyl)-N-methylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO2/c1-12-10(13)6-7-5-8(14-2)3-4-9(7)11/h3-5H,6H2,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSSDUGGOZLYHIF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CC1=C(C=CC(=C1)OC)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801267899 | |
Record name | 2-Bromo-5-methoxy-N-methylbenzeneacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801267899 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1005346-97-3 | |
Record name | 2-Bromo-5-methoxy-N-methylbenzeneacetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1005346-97-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-5-methoxy-N-methylbenzeneacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801267899 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-bromo-5-methoxyphenyl)-N-methylacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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